Cas no 54789-23-0 (3,3,5,7-tetramethyl-2h-inden-1-one)

3,3,5,7-tetramethyl-2h-inden-1-one structure
54789-23-0 structure
Product Name:3,3,5,7-tetramethyl-2h-inden-1-one
CAS No:54789-23-0
MF:C13H16O
MW:188.265543937683
CID:1591818
PubChem ID:599690
Update Time:2025-04-21

3,3,5,7-tetramethyl-2h-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,3,5,7-tetramethyl-2H-inden-1-one
    • 2,3-dihydro-3,3,5,7-tetramethyl-1H-inden-1-one
    • CTK8J1900
    • 3,3,5,7-tetramethyl-1-indanone
    • SureCN3368781
    • 3,3,5,7-Tetramethyl-indan-1-on
    • AC1LCDA5
    • 3,3,5,7-Tetramethyl-1-indanon
    • 1H-Inden-1-one, 2,3-dihydro-3,3,5,7-tetramethyl-
    • 3,3,5,7-Tetramethyl-indanon
    • 3,3,5,7-tetramethyl indane-1-one
    • 3,3,5,7-tetramethyl-indan-1-one
    • JNM5G3HW3W
    • AJBDZJRXIGPVIO-UHFFFAOYSA-N
    • DB-303996
    • DTXSID60344811
    • 3,3,5,7-Tetramethyl-1-indanone #
    • SCHEMBL3368781
    • UNII-JNM5G3HW3W
    • 54789-23-0
    • 3,3,5,7-tetramethyl-2h-inden-1-one
    • Inchi: 1S/C13H16O/c1-8-5-9(2)12-10(6-8)13(3,4)7-11(12)14/h5-6H,7H2,1-4H3
    • InChI Key: AJBDZJRXIGPVIO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=CC(C)=CC=2C(C)(C)C1

Computed Properties

  • Exact Mass: 188.120115130g/mol
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų
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